Cas no 172648-34-9 (Ethyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate)

• Product Name: Ethyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• CAS No: 172648-34-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 835241
• Update Time: 2026-04-29

Ethyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 1-methyl-, ethyl ester
• 1-METHYL-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXYLIC ACID ETHYL ESTER
• ethyl 1-methylpyrrolo[2,3-b]pyridine-2-carboxylate

• Inchi： InChI=1S/C11H12N2O2/c1-3-15-11(14)9-7-8-5-4-6-12-10(8)13(9)2/h4-7H,3H2,1-2H3
• InChI Key： VOCKAUPXLITUMG-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC2=C(N=CC=C2)N1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on Ethyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

Comprehensive Overview of Ethyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS No. 172648-34-9)

Ethyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS No. 172648-34-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their versatile applications in drug discovery and material science. The ethyl ester and methyl-substituted moieties in its structure enhance its reactivity, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for pyrrolopyridine derivatives has surged, driven by their potential in developing kinase inhibitors and central nervous system (CNS) therapeutics. Researchers are particularly interested in Ethyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate due to its role in modulating enzymatic activity and its compatibility with green chemistry protocols. This aligns with the growing trend of sustainable synthesis methods, a hot topic in modern organic chemistry.

The compound's CAS No. 172648-34-9 is frequently searched in academic databases and patent filings, reflecting its relevance in medicinal chemistry and catalysis. Its molecular framework is often compared to other fused heterocycles, such as indoles and quinolines, which are widely used in designing anticancer agents and antiviral drugs. This connection to high-impact therapeutic areas makes it a subject of ongoing research and innovation.

From a synthetic perspective, Ethyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate can be prepared via Pd-catalyzed cross-coupling or multicomponent reactions, methodologies that dominate current literature. These approaches are favored for their efficiency and scalability, addressing the industry's need for cost-effective production. Additionally, the compound's solubility and stability profiles make it suitable for formulation studies, another area of user interest in pharmaceutical development.

Beyond pharmaceuticals, CAS No. 172648-34-9 has potential applications in material science, particularly in designing organic semiconductors and light-emitting diodes (LEDs). Its conjugated system and electron-rich nature contribute to charge transport properties, a feature highly sought after in optoelectronic devices. This dual utility in life sciences and advanced materials underscores its multidisciplinary importance.

In summary, Ethyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS No. 172648-34-9) is a compound of broad scientific interest, bridging gaps between drug discovery, sustainable chemistry, and emerging technologies. Its structural versatility and functional adaptability position it as a key player in addressing contemporary challenges in chemistry and beyond.